Cas no 2460751-11-3 (2-(5-bromopyridin-2-yl)-2-methylpropan-1-amine dihydrochloride)

• Product Name: 2-(5-bromopyridin-2-yl)-2-methylpropan-1-amine dihydrochloride
• CAS No: 2460751-11-3
• MF: C₉H₁₅BrCl₂N₂
• MW: 302.038799524307
• MDL: MFCD32702978
• CID: 5458418
• PubChem ID: 154832839
• Update Time: 2025-06-14

2-(5-bromopyridin-2-yl)-2-methylpropan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4521698970
• EN300-26982715
• 2-(5-bromopyridin-2-yl)-2-methylpropan-1-amine dihydrochloride
• 2460751-11-3
• 2-(5-Bromopyridin-2-yl)-2-methylpropan-1-amine;dihydrochloride
• 2-Pyridineethanamine, 5-bromo-β,β-dimethyl-, hydrochloride (1:2)

• MDL： MFCD32702978
• Inchi： 1S/C9H13BrN2.2ClH/c1-9(2,6-11)8-4-3-7(10)5-12-8;;/h3-5H,6,11H2,1-2H3;2*1H
• InChI Key： UTCLHCOWWQNLMY-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CN)=NC=C(Br)C=C1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 299.97957g/mol
• Monoisotopic Mass: 299.97957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(5-bromopyridin-2-yl)-2-methylpropan-1-amine dihydrochloride

Comprehensive Overview of 2-(5-Bromopyridin-2-yl)-2-methylpropan-1-amine Dihydrochloride (CAS No. 2460751-11-3)

2-(5-Bromopyridin-2-yl)-2-methylpropan-1-amine dihydrochloride (CAS No. 2460751-11-3) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of brominated pyridine derivatives, which are widely studied for their unique chemical properties and applications in drug discovery. The presence of a bromine atom at the 5-position of the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(5-bromopyridin-2-yl)-2-methylpropan-1-amine dihydrochloride features a pyridine core substituted with a bromine atom and a 2-methylpropan-1-amine moiety. This configuration grants the compound distinct electronic and steric properties, which are critical for its interactions in biological systems. Researchers are particularly interested in its potential as a building block for designing novel therapeutics, especially in the fields of central nervous system (CNS) disorders and infectious diseases.

In recent years, the demand for high-purity brominated compounds like CAS 2460751-11-3 has surged due to their role in medicinal chemistry and drug development. The compound’s ability to act as a ligand or inhibitor in enzymatic reactions has sparked interest among scientists exploring targeted therapies. For instance, its structural analogs have been investigated for their efficacy in modulating neurotransmitter receptors, a hot topic in contemporary neuroscience research.

From a synthetic perspective, 2-(5-bromopyridin-2-yl)-2-methylpropan-1-amine dihydrochloride is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Its dihydrochloride salt form ensures improved solubility and stability, facilitating its use in aqueous reaction conditions. These attributes align with the growing trend toward green chemistry and sustainable synthetic practices.

The compound’s relevance extends to high-throughput screening (HTS) campaigns, where it serves as a scaffold for generating diverse chemical libraries. Given the rising emphasis on AI-driven drug discovery, CAS 2460751-11-3 is increasingly featured in computational studies aimed at predicting structure-activity relationships (SAR). This intersection of wet-lab and in-silico methodologies underscores its versatility in modern research.

Quality control of 2-(5-bromopyridin-2-yl)-2-methylpropan-1-amine dihydrochloride is paramount, with analytical techniques like HPLC, NMR, and mass spectrometry employed to verify its purity and identity. Such rigorous standards cater to the pharmaceutical industry’s demand for reproducible and scalable synthetic routes, a topic frequently searched by professionals in the field.

In summary, CAS 2460751-11-3 represents a compelling case study in the convergence of organic synthesis, drug design, and biotechnology. Its multifaceted applications—from bench-scale experiments to industrial-scale production—highlight its enduring value in scientific innovation. As research into personalized medicine and precision therapeutics advances, compounds like this will undoubtedly play a pivotal role in shaping future breakthroughs.